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Compound of Interest

Compound Name: QNZ46

Cat. No.: B610380 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for QNZ46, a

quinazolin-4-one derivative and a selective non-competitive antagonist of GluN2C/D subunit-

containing NMDA receptors.[1][2] Adherence to these procedures is vital to ensure the safety of

laboratory personnel and to comply with regulatory standards.

Hazard Identification and Safety Precautions
QNZ46 is classified as harmful if swallowed.[3] When handling this compound, it is imperative

to follow standard laboratory safety protocols to minimize exposure.

Precautionary Measures:

Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in areas where QNZ46 is used.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses or goggles that have been tested and approved

under government standards such as NIOSH (US) or EN 166 (EU).[4]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves before use

and dispose of contaminated gloves in accordance with good laboratory practices.[4]
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Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[4]

Respiratory Protection: If handling as a powder or creating dust, wear a respirator.[4]

Accidental Release: In case of a spill, avoid dust formation.[3][4] Collect the spilled material

and place it in a suitable, closed container for disposal.[3][4] Prevent the substance from

entering drains.[4]

Quantitative Data Summary
Property Value Source

CAS Number 1237744-13-6 [1][4]

Molecular Weight 443.41 g/mol

Chemical Formula C₂₄H₁₇N₃O₆ [1]

Appearance Solid N/A

Storage Temperature
Room temperature for short-

term, -20°C for long-term.[1][4]
[1][4]

Disposal Procedures
The primary guideline for the disposal of QNZ46 is to adhere to local, state, and federal

regulations. The substance should be disposed of via a licensed and appropriate treatment and

disposal facility.[3]

Step-by-Step Disposal Workflow:

The following diagram outlines the general workflow for the proper disposal of QNZ46 waste.
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QNZ46 Disposal Workflow

Preparation

Disposal

1. Collect Waste
(Solid & Contaminated Materials)

2. Segregate Waste
(Keep separate from incompatible materials)

3. Package Waste
(Use suitable, closed, and labeled containers)

4. Contact Certified
Hazardous Waste Disposal Service

5. Arrange for Pickup
(Provide waste inventory)

6. Document Disposal
(Maintain records)

Click to download full resolution via product page

QNZ46 Disposal Workflow Diagram

Key Steps for Disposal:
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Collection: Collect all QNZ46 waste, including unused product and any contaminated

materials (e.g., gloves, weighing paper, pipette tips), in a designated and clearly labeled

waste container.

Segregation: Do not mix QNZ46 waste with other chemical waste streams unless

compatibility is confirmed. Store in a well-ventilated area away from incompatible materials

such as strong oxidizing/reducing agents and strong acids/alkalis.[4]

Packaging:

Ensure the waste container is suitable for the material, in good condition, and securely

closed.

Label the container clearly with "Hazardous Waste" and the full chemical name: "(E)-4-(6-

methoxy-2-(3-nitrostyryl)-4-oxoquinazolin-3(4H)-yl)benzoic acid" or "QNZ46".

Engage a Professional Disposal Service: Contact your institution's Environmental Health and

Safety (EHS) office or a certified hazardous waste disposal contractor to handle the final

disposal.

Documentation: Maintain accurate records of the amount of QNZ46 waste generated and the

date of disposal.

Disclaimer: This information is intended as a guide and does not replace the requirements of

local, state, or federal regulations. Always consult your institution's EHS department for specific

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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